Cas no 1448074-83-6 (3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide)

• Product Name: 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide
• CAS No: 1448074-83-6
• MF: C₁₈H₁₉ClF₃N₃OS
• MW: 417.876172304153
• CID: 6329575
• PubChem ID: 71810033
• Update Time: 2025-06-14

3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]PROPANAMIDE
• AKOS024567024
• 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide
• F6446-0713
• 1448074-83-6

• Inchi： 1S/C18H19ClF3N3OS/c19-15-3-1-12(11-14(15)18(20,21)22)2-4-16(26)24-13-5-8-25(9-6-13)17-23-7-10-27-17/h1,3,7,10-11,13H,2,4-6,8-9H2,(H,24,26)
• InChI Key： NBWVNOZTIVJBKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CCC(NC1CCN(C2=NC=CS2)CC1)=O

Computed Properties

• Exact Mass: 417.0889456g/mol
• Monoisotopic Mass: 417.0889456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide

Research Brief on 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide (CAS: 1448074-83-6)

3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide (CAS: 1448074-83-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound features a unique structural scaffold combining a trifluoromethylphenyl group, a thiazolyl-piperidine moiety, and a propanamide linker, which may contribute to its biological activity. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a drug candidate for various diseases.

Recent research has focused on elucidating the molecular targets and pathways modulated by this compound. Preliminary findings suggest that it may interact with specific protein kinases or G-protein-coupled receptors (GPCRs), although the exact mechanism remains under investigation. In vitro studies have demonstrated promising activity in cellular assays, particularly in models of inflammation and oncology. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are also being evaluated to assess its drug-like characteristics.

One of the key challenges in the development of 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide is optimizing its selectivity and potency while minimizing off-target effects. Structure-activity relationship (SAR) studies have been conducted to identify critical functional groups and modifications that enhance its biological activity. Computational modeling and molecular docking simulations have provided insights into its binding interactions with potential target proteins, aiding in the design of more effective derivatives.

In addition to its therapeutic potential, the compound has also been investigated for its utility as a chemical probe in basic research. Its ability to modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and identifying novel drug targets. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into preclinical development.

Looking ahead, further studies are needed to validate the efficacy and safety of 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(1-(thiazol-2-yl)piperidin-4-yl)propanamide in animal models and, eventually, clinical trials. The compound's unique chemical structure and preliminary biological activity position it as a promising candidate for future drug development. Continued research will be essential to fully realize its therapeutic potential and address any challenges related to its development and application.